Cas no 1850409-18-5 (3-(1-naphthalenylcarbonyl)-1H-indazole-1-pentanoicacid)

3-(1-Naphthalenylcarbonyl)-1H-indazole-1-pentanoic acid is a synthetic organic compound featuring a naphthalene moiety linked to an indazole core via a carbonyl group, with a pentanoic acid side chain. This structure confers potential utility in medicinal chemistry and biochemical research, particularly as a scaffold for developing enzyme inhibitors or receptor modulators. The naphthalene group enhances lipophilicity and aromatic interactions, while the indazole nucleus offers versatility in binding interactions. The pentanoic acid tail provides solubility and functionalization opportunities for further derivatization. Its well-defined structure makes it suitable for structure-activity relationship (SAR) studies, aiding in the design of targeted bioactive molecules. The compound is typically handled under standard laboratory conditions for organic intermediates.
3-(1-naphthalenylcarbonyl)-1H-indazole-1-pentanoicacid structure
1850409-18-5 structure
Product Name:3-(1-naphthalenylcarbonyl)-1H-indazole-1-pentanoicacid
CAS No:1850409-18-5
MF:C23H20N2O3
MW:372.416505813599
CID:4623898
PubChem ID:129514131
Update Time:2025-06-09

3-(1-naphthalenylcarbonyl)-1H-indazole-1-pentanoicacid Chemical and Physical Properties

Names and Identifiers

    • eMolecules ID: 71013196
    • THJ2201 N-pentanoic acid metabolite (CRM)
    • THJ2201 N-pentanoic acid metabolite
    • 1H-Indazole-1-pentanoic acid, 3-(1-naphthalenylcarbonyl)-
    • 3-(1-naphthalenylcarbonyl)-1H-indazole-1-pentanoicacid
    • 5-[3-(NAPHTHALENE-1-CARBONYL)INDAZOL-1-YL]PENTANOIC ACID
    • NS00018611
    • 1850409-18-5
    • DTXSID301342684
    • THJ 018 N-pentanoic acid metabolite
    • PD017330
    • 5-[3-(1-Naphthoyl)-1H-indazol-1-yl]pentanoic acid
    • Inchi: 1S/C23H20N2O3/c26-21(27)14-5-6-15-25-20-13-4-3-11-19(20)22(24-25)23(28)18-12-7-9-16-8-1-2-10-17(16)18/h1-4,7-13H,5-6,14-15H2,(H,26,27)
    • InChI Key: XAOOYUZHRQLPHJ-UHFFFAOYSA-N
    • SMILES: N1(CCCCC(O)=O)C2=C(C=CC=C2)C(C(C2=C3C(C=CC=C3)=CC=C2)=O)=N1

Computed Properties

  • Exact Mass: 372.14739250g/mol
  • Monoisotopic Mass: 372.14739250g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 7
  • Complexity: 566
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 72.2Ų

3-(1-naphthalenylcarbonyl)-1H-indazole-1-pentanoicacid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
T911868-1mg
THJ2201 N-pentanoic acid metabolite (CRM) (THJ 018 N-pentanoic acid metabolite)
1850409-18-5 98%
1mg
¥2,018.70 2022-08-31
Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD